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Compound of Interest

Compound Name: Camaldulenic acid

Cat. No.: B148700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Camaldulenic acid, a naturally occurring triterpenoid, has been identified in various plant

species. As a member of this large and structurally diverse class of organic compounds, it

holds potential for further scientific investigation. This document provides a concise summary of

the available physicochemical data for Camaldulenic acid.

Physicochemical Data
A critical first step in the characterization of any chemical compound is the accurate

determination of its fundamental properties. The Chemical Abstracts Service (CAS) Registry

Number and molecular formula are essential identifiers for unambiguous communication in a

research and development context.

Parameter Value Reference

CAS Number 71850-15-2 [1][2]

Molecular Formula C₃₀H₄₆O₄ [1][2]

Molecular Weight 470.7 g/mol [1]
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Despite the clear identification of its chemical formula and registration in chemical databases, a

comprehensive review of publicly accessible scientific literature reveals a notable scarcity of in-

depth studies on Camaldulenic acid. Specific details regarding its biological activities,

mechanisms of action, and involvement in cellular signaling pathways have not been

extensively documented. Consequently, the creation of detailed experimental protocols and

quantitative data tables for its biological effects is not feasible at this time.

Similarly, without established data on its interactions with cellular signaling cascades, the

generation of accurate and informative signaling pathway diagrams is not possible. The

information available is largely limited to its classification as a natural product and its basic

chemical identifiers.

This lack of detailed research presents a clear opportunity for novel investigations into the

potential therapeutic or biological significance of Camaldulenic acid. Future studies are

warranted to elucidate its pharmacological profile and explore its potential applications in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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